Cas no 1909310-01-5 ((3-ethylazetidin-3-yl)methanol)

• Product Name: (3-ethylazetidin-3-yl)methanol
• CAS No: 1909310-01-5
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD29060321
• CID: 5246998
• PubChem ID: 121553343
• Update Time: 2026-03-09

(3-ethylazetidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-ethylazetidin-3-yl)methanol

• MDL： MFCD29060321
• Inchi： 1S/C6H13NO/c1-2-6(5-8)3-7-4-6/h7-8H,2-5H2,1H3
• InChI Key： LSDQYPWUPKUBQS-UHFFFAOYSA-N
• SMILES： C(C1(CC)CNC1)O

Additional information on (3-ethylazetidin-3-yl)methanol

Comprehensive Overview of (3-ethylazetidin-3-yl)methanol (CAS No. 1909310-01-5): Properties, Applications, and Industry Insights

(3-ethylazetidin-3-yl)methanol (CAS No. 1909310-01-5) is a specialized organic compound featuring a unique azetidine ring structure with an ethyl and hydroxymethyl substitution. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for bioactive molecules. Its molecular formula and structural features make it a valuable intermediate in synthetic chemistry, particularly for designing small-molecule drugs and crop protection agents.

Recent trends in drug discovery highlight the growing demand for saturated heterocycles like azetidines, which offer improved metabolic stability and bioavailability compared to aromatic counterparts. (3-ethylazetidin-3-yl)methanol aligns with this trend, as its 3D molecular geometry enhances target binding efficiency—a key focus in AI-driven drug design platforms. Researchers frequently search for "azetidine derivatives solubility" or "azetidine synthesis optimization," reflecting industry interest in this compound class.

The compound's physicochemical properties—including its logP value, hydrogen bond capacity, and stereochemical configuration—are critical for formulation scientists. Analytical techniques like HPLC purity analysis and NMR structural verification are essential for quality control, as evidenced by frequent queries about "CAS 1909310-01-5 characterization methods." Regulatory-compliant GMP synthesis protocols for this material are increasingly requested by contract manufacturing organizations (CMOs).

In material science, (3-ethylazetidin-3-yl)methanol serves as a precursor for functional polymers with tailored hydrophilicity. Its hydroxyl group enables facile polymerization or conjugation reactions, making it relevant for biodegradable materials research—a hot topic in green chemistry initiatives. Sustainability-focused searches such as "eco-friendly azetidine monomers" correlate with these applications.

Ongoing studies explore the compound's role in enzyme inhibition, particularly for kinase targets involved in oncology and inflammation. The ethylazetidine moiety appears in several clinical-stage candidates, driving patent activity around related structures. Intellectual property analysts often investigate "1909310-01-5 patent landscape" to track competitive developments.

Supply chain considerations for CAS 1909310-01-5 emphasize stable sourcing and scalable production. With global API market growth projected at 6.2% CAGR (2023-2030), manufacturers prioritize "high-purity azetidine suppliers" and "cost-effective route scouting." Advanced flow chemistry approaches are being adapted for safer large-scale preparation of such intermediates.

Emerging computational chemistry tools enable better prediction of this compound's ADMET profiles, addressing frequent queries about "azetidine toxicity prediction." Collaborative platforms integrating machine learning with medicinal chemistry datasets accelerate the exploration of (3-ethylazetidin-3-yl)methanol derivatives for precision medicine applications.